Cas no 33892-75-0 (5-Methoxy-1-tetralone)

5-Methoxy-1-tetralone Properties

Names and Identifiers

• 5-Methoxy-3,4-dihydronaphthalenone
• 5-methoxy-1,2,3,4-tetrahydronaphthalen-1-one
• 5-Methoxy-1-tetralone
• 5-methoxy-3,4-dihydro-2H-naphthalen-1-one
• 5-methoxy-3,4-dihydronaphthalen-1(2H)-one
• : 5-Methoxy-3,4-dihydro-2H-naphthalen-1-one
• 3,4-Dihydro-5-methoxy-1(2H)-naphthalenone
• 5-methoxy-1,2,3,4-tetrahydro-1-naphthalenone
• 5-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalene
• 5-methoxy-3,4-dihydronaphthalene-1-one
• 5-Methoxytetralone
• EINECS 251-723-5
• 1(2H)-NAPHTHALENONE, 3,4-DIHYDRO-5-METHOXY-
• alpha-Tetralone, 5-methoxy-
• BRCPWISABURVIH-UHFFFAOYSA-N
• 5-methoxy-2,3,4-trihydronaphthalen-1-one
• NSC310000
• PubChem17899
• 5-methoxytetr
• MFCD00001692
• CS-W007742
• .alpha.-Tetralone, 5-methoxy-
• J-019361
• NS00029565
• 5-METHOXY-1,2,3,4-TETRAHYDRO-1-OXONAPHTHALENE
• 33892-75-0
• AKOS005206962
• O11465
• 75E8EE6Y3X
• 5-methoxy-3,4-dihydronaphthalen-1 (2H)-one
• FS-2832
• 5-Methoxy-3,4-dihydro-1(2H)-naphthalenone #
• M2297
• SCHEMBL264705
• 3, 4-dihydro-5-methoxy-[2H)-napthalen-1-one
• NSC 310000
• MB00106
• 5-Methoxy-1-tetralone, 97%
• J-517689
• 1(2H)-Naphthalenone,4-dihydro-5-methoxy-
• EN300-91809
• FT-0602405
• 5-methoxytetralin-1-one
• UNII-75E8EE6Y3X
• 4-08-00-00903 (Beilstein Handbook Reference)
• BRN 2047383
• A821985
• SY030944
• NSC-310000
• 5-Methoxy-3,4-dihydro-1(2H)-naphthalenone
• AM918
• DTXSID70187514
• BBL027353
• DB-048521
• STK802188
• +Expand

• MDL： MFCD00001692
• InChIKey： BRCPWISABURVIH-UHFFFAOYSA-N
• Inchi： 1S/C11H12O2/c1-13-11-7-3-4-8-9(11)5-2-6-10(8)12/h3-4,7H,2,5-6H2,1H3
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C2C(C([H])([H])C([H])([H])C([H])([H])C=21)=O
• BRN： 2047383

Computed Properties

• Exact Mass: 176.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.08373
• Heavy Atom Count: 13
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.21420
• PSA: 26.30000
• Refractive Index: 1.5600 (estimate)
• Boiling Point: 160-162 °C/7 mmHg(lit.)
• Melting Point: 88.0 to 92.0 deg-C
• Flash Point: 160-162°C/7mm
• Color/Form: Brown or cream crystalline powder
• Solubility: Insoluble in water
• Density: 1.0431 (rough estimate)

5-Methoxy-1-tetralone Security Information

• RTECS：QK4800000
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： 20/21/22-36/37/38

5-Methoxy-1-tetralone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone